![molecular formula C14H14O4S B2706581 Methyl 3-[(3-methoxybenzyl)oxy]-2-thiophenecarboxylate CAS No. 866154-74-7](/img/structure/B2706581.png)
Methyl 3-[(3-methoxybenzyl)oxy]-2-thiophenecarboxylate
Description
Molecular Structure Analysis
The molecular formula of “Methyl 3-[(3-methoxybenzyl)oxy]-2-thiophenecarboxylate” is C14H14O4S . Its average mass is 278.324 Da and its monoisotopic mass is 278.061279 Da .Chemical Reactions Analysis
While specific chemical reactions involving “Methyl 3-[(3-methoxybenzyl)oxy]-2-thiophenecarboxylate” are not detailed in the literature, thiophene derivatives are known to participate in a variety of chemical reactions .Scientific Research Applications
Electrochemical Synthesis and Polymeric Applications
Research has demonstrated the electrochemical synthesis capabilities of thiophene derivatives when substituted in the 3-position by electron-donor groups like methyl or methoxy. These derivatives can form polymeric films upon electrochemical oxidation, leading to electrically conductive materials that undergo reversible color changes, indicating potential applications in smart materials and electronic devices (Dian, Barbey, & Decroix, 1986).
Optical Limiting Materials
Another study focuses on the synthesis of donor-acceptor type conjugated polymers incorporating thiophene units, which show promising optical limiting behavior due to effective three-photon absorption. These materials, potentially including derivatives of the compound , exhibit good thermal stability and nonlinear optical properties, suggesting their use in optical devices and materials science (Shivashankar, Anantapadmanabha, & Adhikari, 2013).
Bacterial Acetyl-CoA Carboxylase Inhibitors
Research into thiourea derivatives containing a 3-(methoxycarbonyl)thiophene pharmacophore indicates potential as potent inhibitors of bacterial acetyl-CoA carboxylase. These compounds, which may include variations of "Methyl 3-[(3-methoxybenzyl)oxy]-2-thiophenecarboxylate," were synthesized and tested against various bacterial and fungal strains, showing high activity and binding efficiency. This highlights the compound's potential application in the development of new antibacterial agents (Vikram, Amperayani, & Umadevi, 2021).
Molecular, Electronic, and Nonlinear Optical Analysis
The study of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones, derived from reactions involving thiophene derivatives, reveals significant insights into their molecular, electronic, and nonlinear optical properties. These findings suggest potential applications in electronic and photonic devices, highlighting the versatility of thiophene-based compounds in material science and engineering (Beytur & Avinca, 2021).
properties
IUPAC Name |
methyl 3-[(3-methoxyphenyl)methoxy]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4S/c1-16-11-5-3-4-10(8-11)9-18-12-6-7-19-13(12)14(15)17-2/h3-8H,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSIVWPNTSRRFPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)COC2=C(SC=C2)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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